Cas no 1561483-17-7 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester
• CAS No: 1561483-17-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5273768
• Update Time: 2025-05-23

1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester
• Ethyl 5,7-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O3/c1-4-14-11(13)10-12(15-10)6-8(2)5-9(3)7-12/h8-10H,4-7H2,1-3H3
• InChI Key： IEPDPPBQRRGFFG-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CC(C)C2)C1C(OCC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester

1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester (CAS No. 1561483-17-7)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester (CAS No. 1561483-17-7) is a unique organic molecule with a spirocyclic structure. This compound belongs to the class of oxaspiro compounds, which are characterized by the presence of an oxygen atom within a spiro ring system. The spiro structure in this molecule connects two rings: a five-membered ring and a six-membered ring, creating a bicyclic framework. The presence of the ethyl ester group at the 2-position of the oxaspiro system adds to its functional diversity, making it a versatile compound for various applications in organic synthesis and materials science.

Recent studies have highlighted the potential of oxaspiro compounds in drug delivery systems due to their ability to form stable cyclic structures that can encapsulate bioactive molecules. The dimethyl substituents at positions 5 and 7 of this compound further enhance its stability and solubility properties, making it an attractive candidate for use in pharmaceutical formulations. Researchers have also explored the use of such compounds in the development of biocompatible polymers, where their rigid spiro structure contributes to improved mechanical properties.

In terms of synthesis, the preparation of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester involves a multi-step process that typically includes ring-closing metathesis or other cyclization reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in the final product. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions, reducing production costs and enhancing scalability.

The application of this compound extends beyond pharmaceuticals into areas such as catalysis and materials science. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated in recent studies, where it facilitated the formation of enantioselective products with high optical purity. Additionally, its incorporation into polymer networks has shown promise in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

In conclusion, CAS No. 1561483-17-7, or 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,7-dimethyl-, ethyl ester, represents a valuable addition to the arsenal of organic compounds available for advanced chemical research and industrial applications. Its unique structural features and functional versatility make it a subject of ongoing interest in both academic and industrial settings.